Cas no 2098126-85-1 (5-(Azetidin-3-yl)-7-methyl-5,7-diazaspiro[2.5]octane-4,6,8-trione hydrochloride)

• Product Name: 5-(Azetidin-3-yl)-7-methyl-5,7-diazaspiro[2.5]octane-4,6,8-trione hydrochloride
• CAS No: 2098126-85-1
• MF: C₁₀H₁₄ClN₃O₃
• MW: 259.689461231232
• CID: 4775919
• Update Time: 2025-07-16

5-(Azetidin-3-yl)-7-methyl-5,7-diazaspiro[2.5]octane-4,6,8-trione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(azetidin-3-yl)-7-methyl-5,7-diazaspiro[2.5]octane-4,6,8-trione hydrochloride
• 7-(azetidin-3-yl)-5-methyl-5,7-diazaspiro[2.5]octane-4,6,8-trione;hydrochloride
• 5-(Azetidin-3-yl)-7-methyl-5,7-diazaspiro[2.5]octane-4,6,8-trione hydrochloride

• Inchi： 1S/C10H13N3O3.ClH/c1-12-7(14)10(2-3-10)8(15)13(9(12)16)6-4-11-5-6;/h6,11H,2-5H2,1H3;1H
• InChI Key： NMWKDYVXWSRHEW-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2(C(N(C)C(N1C1CNC1)=O)=O)CC2

Computed Properties

• Exact Mass: 259.0723690 g/mol
• Monoisotopic Mass: 259.0723690 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 398
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7
• Molecular Weight: 259.69

Additional information on 5-(Azetidin-3-yl)-7-methyl-5,7-diazaspiro[2.5]octane-4,6,8-trione hydrochloride

Comprehensive Overview of 5-(Azetidin-3-yl)-7-methyl-5,7-diazaspiro[2.5]octane-4,6,8-trione hydrochloride (CAS No. 2098126-85-1)

The compound 5-(Azetidin-3-yl)-7-methyl-5,7-diazaspiro[2.5]octane-4,6,8-trione hydrochloride (CAS No. 2098126-85-1) is a highly specialized chemical entity with significant potential in pharmaceutical research and development. Its unique spirocyclic structure and azetidine moiety make it a subject of interest for medicinal chemists exploring novel drug candidates. The presence of a hydrochloride salt further enhances its solubility, a critical factor in drug formulation. This compound exemplifies the growing trend in small molecule drug discovery, where researchers are increasingly focusing on heterocyclic compounds with improved bioavailability and target specificity.

In recent years, the scientific community has shown heightened interest in spirocyclic compounds due to their three-dimensional complexity and potential to interact with biological targets in unique ways. The 5,7-diazaspiro[2.5]octane core of this molecule is particularly noteworthy, as it combines rigidity with functional group diversity. This structural feature aligns with current drug design strategies that prioritize molecular complexity to overcome challenges like drug resistance and off-target effects. The compound's azetidin-3-yl group adds another layer of pharmacological relevance, given the increasing prominence of azetidine-containing drugs in treating various conditions.

The synthesis and characterization of 5-(Azetidin-3-yl)-7-methyl-5,7-diazaspiro[2.5]octane-4,6,8-trione hydrochloride represent significant achievements in organic chemistry methodology. Researchers are particularly interested in its stereochemical properties and how they influence biological activity. This aligns with broader industry questions about chiral drug development and the importance of absolute configuration in determining efficacy. The compound's multiple carbonyl groups offer opportunities for further derivatization, making it a versatile chemical building block for library synthesis in drug discovery programs.

From a pharmacokinetic perspective, the hydrochloride salt form of this compound addresses common challenges in drug absorption and bioavailability. These properties are especially relevant given current industry focus on oral drug delivery and the development of small molecule therapeutics with improved metabolic stability. The compound's structural features suggest potential for blood-brain barrier penetration, a hot topic in central nervous system drug development. This characteristic makes it particularly interesting for researchers investigating treatments for neurological disorders.

The therapeutic potential of 5-(Azetidin-3-yl)-7-methyl-5,7-diazaspiro[2.5]octane-4,6,8-trione hydrochloride extends to multiple areas of biomedical research. Its unique structure may offer advantages in targeted protein degradation strategies, a cutting-edge approach in drug discovery. The compound's ability to potentially serve as a molecular glue or PROTAC component aligns with current trends in precision medicine. These applications are particularly relevant to researchers exploring treatments for conditions that have proven resistant to conventional therapies.

Quality control and analytical characterization of this compound involve advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry. These methods ensure the compound meets rigorous standards for pharmaceutical intermediates, addressing common industry concerns about compound purity and batch-to-batch consistency. The development of robust analytical methods for such complex molecules represents an important area of pharmaceutical analysis, particularly as regulatory requirements become more stringent.

In the context of intellectual property and patent landscape, compounds like 5-(Azetidin-3-yl)-7-methyl-5,7-diazaspiro[2.5]octane-4,6,8-trione hydrochloride often represent valuable assets for pharmaceutical companies. The unique combination of structural features in this molecule may offer opportunities for patent protection, particularly in specific therapeutic applications. This aspect is crucial for organizations navigating the competitive landscape of drug development and seeking to maximize the value of their research pipelines.

Looking forward, the scientific community continues to explore the full potential of spirocyclic compounds like this one. Current research directions include investigating their role in allosteric modulation of biological targets and their potential as privileged scaffolds in medicinal chemistry. The compound's unique architecture positions it well for these applications, particularly in the development of next-generation therapeutics with improved selectivity and reduced side effects. These characteristics make it a compelling subject for ongoing structure-activity relationship studies.

From a supply chain perspective, the availability of 5-(Azetidin-3-yl)-7-methyl-5,7-diazaspiro[2.5]octane-4,6,8-trione hydrochloride as a research chemical enables academic and industrial laboratories to explore its potential without undertaking complex synthetic routes. This accessibility accelerates drug discovery efforts and facilitates collaborative research across institutions. The compound's stability and handling characteristics make it suitable for standard laboratory environments, addressing practical considerations in chemical research and development.